Cas no 5337-36-0 (Trihexyl borate)

Trihexyl borate Properties

Names and Identifiers

• Boric acid (H3BO3),trihexyl ester
• Trihexyl Borate
• BORIC ACID TRI-N-HEXYL ESTER
• Boric Acid Trihexyl Ester
• Hexyl orthoborate
• Tri-n-hexyl borate
• Hexyl borate, tri-
• BORIC ACID, TRIHEXYL ESTER
• Trihexyl orthoborate
• Boric acid (H3BO3), trihexyl ester
• Hexyl borate, (C6H13O)3 B
• 9LK29O7A4Y
• KDQYHGMMZKMQAA-UHFFFAOYSA-N
• C18H39BO3
• WLN: 6OBO6&O6
• NSC781
• 6495AF
• B2094
• NSC-781
• BRN 1708687
• SCHEMBL187020
• D88895
• DTXSID10968006
• AKOS015833599
• FT-0635633
• NS00043445
• EINECS 226-262-8
• trihexylborate
• NSC 781
• UNII-9LK29O7A4Y
• MFCD00027295
• AI3-60244
• BORICACIDTRI-N-HEXYLESTER
• CS-0453412
• 5337-36-0
• DTXCID901395598
• DB-052321
• 4-01-00-01703 (Beilstein Handbook Reference)
• Boric acid tri-n-hexyl ester
• Trihexyl borate
• +Expand

• MDL： MFCD00027295
• InChIKey： KDQYHGMMZKMQAA-UHFFFAOYSA-N
• Inchi： 1S/C18H39BO3/c1-4-7-10-13-16-20-19(21-17-14-11-8-5-2)22-18-15-12-9-6-3/h4-18H2,1-3H3
• SMILES： O(B(OC([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])OC([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]
• BRN： 1708687

Computed Properties

• Exact Mass: 314.29900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 18
• Monoisotopic Mass: 314.299226
• Heavy Atom Count: 22
• Complexity: 170
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Surface Charge: 0
• Topological Polar Surface Area: 27.7

Experimental Properties

• LogP: 5.76200
• PSA: 27.69000
• Refractive Index: 1.4240-1.4280
• Boiling Point: 311°C(lit.)
• Flash Point: 149 °C
• Color/Form: Not determined
• Solubility: Not determined.
• Density: 0.85

Trihexyl borate Security Information

• Symbol: GHS07
• RTECS：ED5120000
• Risk Phrases：R67; R51/53; R48/22; R34; R14/15; R11
• Dangerous goods sign： N
• Hazard Statement： H303-H319
• Warning Statement： P264-P280-P305+P351+P338+P337+P313-P312
• Prompt：warning

Trihexyl borate Customs Data

• HS CODE：2920909090
• Customs Data：

  China Customs Code:

  2920909090

  Overview:

  2920909090 Other inorganic esters(Esters excluding hydrogen halide)(Including its salts and their halogenation,sulfonation,Nitration and nitrosation derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2920909090 esters of other inorganic acids of non-metals (excluding esters of hydrogen halides) and their salts; their halogenated, sulphonated, nitrated or nitrosated derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

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